Cas no 2138086-56-1 (4-Ethyl-3-(1,2-thiazol-5-yl)cyclohexan-1-one)

• Product Name: 4-Ethyl-3-(1,2-thiazol-5-yl)cyclohexan-1-one
• CAS No: 2138086-56-1
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 6454615
• PubChem ID: 165496394
• Update Time: 2025-10-28

4-Ethyl-3-(1,2-thiazol-5-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138086-56-1
• EN300-1156751
• 4-ethyl-3-(1,2-thiazol-5-yl)cyclohexan-1-one
• 4-Ethyl-3-(1,2-thiazol-5-yl)cyclohexan-1-one

• Inchi： 1S/C11H15NOS/c1-2-8-3-4-9(13)7-10(8)11-5-6-12-14-11/h5-6,8,10H,2-4,7H2,1H3
• InChI Key： XFKSDGYGLLTYHO-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C1CC(CCC1CC)=O

Computed Properties

• Exact Mass: 209.08743528g/mol
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.2Ų

Additional information on 4-Ethyl-3-(1,2-thiazol-5-yl)cyclohexan-1-one

Research Briefing on 4-Ethyl-3-(1,2-thiazol-5-yl)cyclohexan-1-one (CAS: 2138086-56-1): Recent Advances and Applications

The compound 4-Ethyl-3-(1,2-thiazol-5-yl)cyclohexan-1-one (CAS: 2138086-56-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings related to this molecule, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 4-Ethyl-3-(1,2-thiazol-5-yl)cyclohexan-1-one as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological profiles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of small-molecule inhibitors targeting inflammatory pathways, particularly those involving the NLRP3 inflammasome. The compound's thiazole moiety is critical for binding interactions, while the cyclohexanone scaffold provides structural stability.

In terms of synthetic methodology, advancements have been made in optimizing the yield and purity of 4-Ethyl-3-(1,2-thiazol-5-yl)cyclohexan-1-one. A recent patent (WO2023056123) describes a catalytic asymmetric synthesis route using chiral ligands, achieving enantiomeric excess of >95%. This breakthrough addresses previous challenges in stereoselective synthesis and opens new avenues for producing enantiopure derivatives.

Biological evaluations have revealed intriguing properties of this compound. Research published in Bioorganic & Medicinal Chemistry Letters (2024) indicates that derivatives of 4-Ethyl-3-(1,2-thiazol-5-yl)cyclohexan-1-one exhibit moderate to strong activity against Mycobacterium tuberculosis, with MIC values ranging from 2-8 μg/mL. The mechanism appears to involve inhibition of mycolic acid biosynthesis, suggesting potential as anti-tubercular agents.

Furthermore, computational studies utilizing molecular docking and dynamics simulations have provided insights into the compound's binding modes with various biological targets. These in silico analyses, combined with experimental data, support the hypothesis that structural modifications at the ethyl or carbonyl positions could enhance target specificity and potency.

From a pharmaceutical development perspective, preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate favorable pharmacokinetic properties for this scaffold. The compound demonstrates good membrane permeability in Caco-2 assays and moderate metabolic stability in liver microsome tests. However, further optimization may be required to improve aqueous solubility for formulation purposes.

Several pharmaceutical companies have included 4-Ethyl-3-(1,2-thiazol-5-yl)cyclohexan-1-one derivatives in their discovery pipelines, particularly for inflammatory and infectious disease indications. The compound's versatility as a building block for medicinal chemistry makes it a valuable asset in fragment-based drug design strategies.

In conclusion, recent research on 4-Ethyl-3-(1,2-thiazol-5-yl)cyclohexan-1-one (CAS: 2138086-56-1) demonstrates its growing importance in drug discovery. The compound serves as both a valuable synthetic intermediate and a promising pharmacophore for multiple therapeutic areas. Future research directions may focus on expanding its applications through targeted structural modifications and investigating combination therapies with existing drugs.